Cas no 2228371-19-3 (2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide
• CAS No: 2228371-19-3
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 5963568
• PubChem ID: 165711809
• Update Time: 2025-11-01

2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide
• EN300-1917190
• 2228371-19-3

• Inchi： 1S/C7H9BrN2OS/c1-11-7-5(8)2-4(12-7)3-6(9)10/h2H,3H2,1H3,(H3,9,10)
• InChI Key： LHRPXCAYMMHBNK-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CC(=N)N

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide

Comprehensive Overview of 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide (CAS No. 2228371-19-3)

2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide, with the CAS number 2228371-19-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both bromo and methoxy functional groups in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene-based compounds has surged due to their potential in developing antimicrobial agents and anticancer drugs. Researchers are particularly interested in 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide because of its unique structural features, which allow for selective modifications. This compound is often explored in medicinal chemistry for its ability to interact with biological targets, such as enzymes and receptors, paving the way for novel therapeutic solutions.

The synthesis of CAS 2228371-19-3 involves multi-step organic reactions, including halogenation and amination processes. Its molecular formula and weight are critical parameters for researchers aiming to optimize its yield and purity. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize this compound, ensuring its suitability for further applications. The compound's solubility and stability under various conditions are also key factors in its utility.

One of the trending topics in the scientific community is the role of heterocyclic compounds in addressing global health challenges. 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide aligns with this trend, as its thiophene core is known to exhibit bioactive properties. For instance, it has been studied for its potential in combating drug-resistant bacteria, a pressing issue in modern healthcare. Additionally, its electron-rich structure makes it a candidate for developing organic semiconductors, which are essential for next-generation electronic devices.

From an industrial perspective, the scalability of producing CAS 2228371-19-3 is a topic of interest. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high efficiency. Questions like "How to improve the synthesis of 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide?" or "What are the latest applications of thiophene derivatives?" are frequently searched, reflecting the compound's relevance in both academic and industrial settings.

In conclusion, 2-(4-bromo-5-methoxythiophen-2-yl)ethanimidamide (CAS No. 2228371-19-3) represents a promising compound with multifaceted applications. Its structural versatility and biological activity make it a subject of ongoing research, particularly in the fields of pharmaceuticals and advanced materials. As scientists continue to explore its potential, this compound is likely to play a pivotal role in addressing some of the most challenging scientific and technological problems of our time.